molecular formula C9H6FNO B1289281 5-Acetyl-2-fluorobenzonitrile CAS No. 288309-07-9

5-Acetyl-2-fluorobenzonitrile

Cat. No. B1289281
CAS RN: 288309-07-9
M. Wt: 163.15 g/mol
InChI Key: IALQSFWZHKEBOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Acetyl-2-fluorobenzonitrile is a chemical compound with the molecular formula C9H6FNO . It has a molecular weight of 163.15 g/mol . The compound is also known by other names such as Benzonitrile, 5-acetyl-2-fluoro-, 2-Fluoro-5-acetylbenzonitrile, and 3’-CYANO-4’-FLUOROACETOPHENONE .


Molecular Structure Analysis

The InChI code for 5-Acetyl-2-fluorobenzonitrile is 1S/C9H6FNO/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4H,1H3 . The Canonical SMILES is CC(=O)C1=CC(=C(C=C1)F)C#N . These codes provide a textual representation of the compound’s molecular structure.


Physical And Chemical Properties Analysis

5-Acetyl-2-fluorobenzonitrile has a molecular weight of 163.15 g/mol . It has a computed XLogP3-AA value of 1.4 , which is a measure of its lipophilicity. The compound has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 3 . It has a rotatable bond count of 1 . The exact mass and monoisotopic mass of the compound are both 163.043341977 g/mol . The topological polar surface area is 40.9 Ų , and it has a heavy atom count of 12 .

Scientific Research Applications

Pharmaceutical Applications

5-Acetyl-2-fluorobenzonitrile is explored in pharmaceutical research for its potential to form cocrystals with active pharmaceutical ingredients (APIs). Cocrystallization can enhance the solubility, permeability, and processability of APIs without compromising their therapeutic efficacy . This compound may serve as a coformer in cocrystal formation, potentially leading to improved drug formulations with desirable pharmacokinetic profiles.

Material Science

In material science, this compound’s unique properties are valuable for synthesizing new materials. Its ability to introduce fluorine atoms into organic frameworks is particularly useful for creating materials with enhanced stability and specific reactivity, which are essential for developing advanced functional materials .

Analytical Chemistry

5-Acetyl-2-fluorobenzonitrile is utilized in analytical chemistry as a standard or reference compound in various chromatographic and spectroscopic methods, including NMR , HPLC , LC-MS , and UPLC . These techniques are crucial for the qualitative and quantitative analysis of complex mixtures in research and industry .

Environmental Science

The environmental applications of 5-Acetyl-2-fluorobenzonitrile include its use as an intermediate in the synthesis of compounds that could potentially degrade environmental pollutants. Its fluorinated structure makes it a candidate for studying the breakdown of persistent organic pollutants in the environment .

Biochemistry

In biochemistry, 5-Acetyl-2-fluorobenzonitrile can be used to study enzyme-substrate interactions, especially in systems where fluorinated substrates are required. The incorporation of fluorine can alter the biochemical properties of molecules, providing insights into enzyme mechanisms and substrate specificity .

Pharmacology

This compound’s role in pharmacology is linked to its potential effects on drug metabolism. It may act as an inhibitor of certain cytochrome P450 enzymes, which are involved in the metabolism of drugs. Understanding its influence on these enzymes can help in predicting drug interactions and optimizing dosage regimens .

Medicinal Chemistry

In medicinal chemistry, 5-Acetyl-2-fluorobenzonitrile is a valuable building block for the synthesis of various therapeutic agents. Its acetyl and fluorobenzonitrile groups are versatile functional groups that can be modified to create a wide range of pharmacologically active compounds .

Chemical Synthesis

Lastly, in chemical synthesis, this compound is a precursor for the preparation of many other organic compounds. Its reactivity allows for the introduction of acyl and fluoro groups into target molecules, which is a common requirement in the synthesis of complex organic molecules .

Safety and Hazards

The compound is considered a combustible liquid . It can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment .

properties

IUPAC Name

5-acetyl-2-fluorobenzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H6FNO/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IALQSFWZHKEBOR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC(=C(C=C1)F)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H6FNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00625752
Record name 5-Acetyl-2-fluorobenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00625752
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

163.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Acetyl-2-fluorobenzonitrile

CAS RN

288309-07-9
Record name 5-Acetyl-2-fluorobenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00625752
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3'-Cyano-4'-fluoroacetophenone
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

A solution of 1-(3-bromo-4-fluorophenyl)ethanone (81.3 g, 0.344 mol) in 300 mL of DMF was added CuCN (67.4 g, 0.749 mol) and the mixture was heated to reflux, and stirred under N2 for 10 h. The reaction mixture was quenched with water and extracted with ether. The organic layer was washed with brine dried over Na2SO4 and concentrated in vacuum. The residue was purified with silica gel column chromatography to give the product 5-acetyl-2-fluorobenzonitrile.
Quantity
81.3 g
Type
reactant
Reaction Step One
Name
Quantity
67.4 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

2-Fluoro-5-(1-hydroxyethyl)benzonitrile (0.80 g, 4.8 mmol) was dissolved in DCM (50 mL). To this mixture was added pyridinium dichromate (2.73 g, 7.27 mmol) and the mixture was stirred at RT overnight. Florisil (26 g) was added to the reaction mixture which was then diluted with 50 mL of ether and filtered through a pad of Celite. The filtrate was evaporated to dryness and the residue was purified by MPLC through a 120 g Redi-sep column, eluting with 0-100% EtOAc/hexane to yield 5-acetyl-2-fluorobenzonitrile.
Quantity
0.8 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
2.73 g
Type
reactant
Reaction Step Two
Quantity
26 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods III

Procedure details

Under an argon atmosphere, 449 mg (0.490 mmol) of tris(dibenzylideneacetone)dipalladium and 671 mg (1.078 mmol) of rac-1,1′-binaphthalene-2,2′diylbis(diphenylphosphane) are added to 4.90 g (24.5 mmol) of 3-bromo-6-fluorobenzenecarbonitrile in 180 ml of toluene. After the addition of 10.6 g (29.4 mmol) of (1-ethoxyvinyl)tributylstannane, the mixture is stirred under reflux overnight. The reaction mixture is subsequently concentrated and the residue is taken up in 200 ml of THF. After the addition of an aqueous 2N hydrogen chloride solution (50 ml), the mixture is stirred at room temperature for 4 h. The reaction mixture is subsequently neutralized using a saturated aqueous sodium bicarbonate solution and extracted with ethyl acetate. The combined organic phases are dried over magnesium sulfate, filtered and concentrated under reduced pressure. The crude product is purified by flash chromatography (mobile phase: cyclohexane/ethyl acetate 10:1→3:1). 3.50 g (88% of theory) of the title compound are obtained.
Quantity
10.6 g
Type
reactant
Reaction Step One
Quantity
671 mg
Type
reactant
Reaction Step Two
Quantity
4.9 g
Type
reactant
Reaction Step Two
Quantity
180 mL
Type
solvent
Reaction Step Two
Quantity
449 mg
Type
catalyst
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-Acetyl-2-fluorobenzonitrile
Reactant of Route 2
Reactant of Route 2
5-Acetyl-2-fluorobenzonitrile
Reactant of Route 3
Reactant of Route 3
5-Acetyl-2-fluorobenzonitrile
Reactant of Route 4
Reactant of Route 4
5-Acetyl-2-fluorobenzonitrile
Reactant of Route 5
Reactant of Route 5
5-Acetyl-2-fluorobenzonitrile
Reactant of Route 6
Reactant of Route 6
5-Acetyl-2-fluorobenzonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.